Cas no 54567-09-8 (2-[(E)-{4-[bis(2-hydroxyethyl)amino]phenyl}diazenyl]-5-nitrobenzonitrile)

• Product name: 2-[(E)-{4-[bis(2-hydroxyethyl)amino]phenyl}diazenyl]-5-nitrobenzonitrile
• CAS No: 54567-09-8
• MF: C₁₇H₁₇N₅O₄
• MW: 355.347983121872
• CID: 1589898
• PubChem ID: 3016893

2-[(E)-{4-[bis(2-hydroxyethyl)amino]phenyl}diazenyl]-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-{4-[bis(2-hydroxyethyl)amino]phenyl}diazenyl]-5-nitrobenzonitrile
• 2-[[4-[bis(2-hydroxyethyl)amino]phenyl]diazenyl]-5-nitrobenzonitrile
• 54567-09-8
• CCRIS 7414
• DTXSID901031681
• 2-((4-(Bis(2-hydroxyethyl)amino)phenyl)azo)-5-nitrobenzonitrile
• SCHEMBL11717464

• Inchi： InChI=1S/C17H17N5O4/c18-12-13-11-16(22(25)26)5-6-17(13)20-19-14-1-3-15(4-2-14)21(7-9-23)8-10-24/h1-6,11,23-24H,7-10H2
• InChI Key： JOLCVJZULGERDC-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N=NC2=C(C=C(C=C2)[N+](=O)[O-])C#N)N(CCO)CCO

Computed Properties

• Exact Mass: 355.12821
• Monoisotopic Mass: 355.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 637.5°C at 760 mmHg
• Flash Point: 339.3°C
• Refractive Index: 1.633
• PSA: 135.35